Cas no 1600656-18-5 (cyclohexyl(1-methoxycyclobutyl)methanol)

• Product Name: cyclohexyl(1-methoxycyclobutyl)methanol
• CAS No: 1600656-18-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD27856509
• CID: 4607680
• PubChem ID: 110209339
• Update Time: 2025-10-21

cyclohexyl(1-methoxycyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• cyclohexyl(1-methoxycyclobutyl)methanol

• MDL： MFCD27856509
• Inchi： 1S/C12H22O2/c1-14-12(8-5-9-12)11(13)10-6-3-2-4-7-10/h10-11,13H,2-9H2,1H3
• InChI Key： XWONLDKUNDLOFS-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(C1(CCC1)OC)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cyclohexyl(1-methoxycyclobutyl)methanol

Research Briefing on Cyclohexyl(1-methoxycyclobutyl)methanol (CAS: 1600656-18-5) in Chemical Biology and Pharmaceutical Applications

Cyclohexyl(1-methoxycyclobutyl)methanol (CAS: 1600656-18-5) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by a cyclohexyl group attached to a methoxy-substituted cyclobutyl methanol moiety, has recently emerged as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of cyclohexyl(1-methoxycyclobutyl)methanol as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The researchers utilized the compound's rigid yet flexible structure to create conformationally constrained analogs that showed improved selectivity for target receptors compared to traditional linear compounds. The study reported a 40% increase in binding affinity for certain GPCR subtypes when using derivatives of this scaffold.

In the field of enzyme inhibition, a recent patent application (WO2023056421) disclosed the use of 1600656-18-5 derivatives as allosteric inhibitors of protein kinases. The methoxycyclobutyl moiety was found to occupy a unique hydrophobic pocket in the kinase domain, leading to improved selectivity profiles. Molecular dynamics simulations revealed that the cyclohexyl group contributes to enhanced binding stability through favorable van der Waals interactions with the enzyme's surface.

Pharmacokinetic studies of compounds derived from cyclohexyl(1-methoxycyclobutyl)methanol have shown promising results. A 2024 preclinical investigation reported in ACS Pharmacology & Translational Science demonstrated that derivatives of this scaffold exhibited improved metabolic stability compared to similar compounds without the methoxycyclobutyl group. The researchers attributed this to the compound's ability to resist cytochrome P450-mediated oxidation, with in vitro microsomal stability showing a 2.5-fold increase over control compounds.

The synthetic accessibility of 1600656-18-5 has also been a focus of recent research. A novel asymmetric synthesis route published in Organic Letters (2023, 25, 4567-4571) achieved the compound in 78% yield with >99% enantiomeric excess using a chiral auxiliary approach. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Current research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the lipophilic nature of cyclohexyl(1-methoxycyclobutyl)methanol makes it suitable for conjugation with various drug molecules to improve blood-brain barrier penetration. A recent collaboration between academic and industry researchers has developed nanoparticle formulations incorporating this scaffold, showing enhanced tumor accumulation in animal models of glioblastoma.

As research on cyclohexyl(1-methoxycyclobutyl)methanol continues to advance, its versatility as a pharmaceutical building block becomes increasingly apparent. Future studies are expected to explore its applications in additional therapeutic areas, including neurodegenerative diseases and anti-infective agents, while further optimizing its synthetic routes and derivatization strategies for broader utility in drug discovery programs.